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Get Quote

Executive Summary
Yap-tead-IN-1 (also widely referenced as Peptide 17) is a rationally designed, macrocyclic

peptide inhibitor targeting the protein-protein interaction (PPI) between the transcriptional co-

activator YAP (Yes-Associated Protein) and the TEAD (Transcriptional Enhancer Associate

Domain) family of transcription factors.[1][2]

Unlike small molecule inhibitors that often struggle with the expansive surface area of the YAP-

TEAD interface, Yap-tead-IN-1 utilizes a biomimetic strategy. It replicates the "Omega-loop" (

-loop) conformation of the native YAP protein but introduces critical non-natural amino acid
substitutions and a covalent constraint to enhance binding affinity (

nM) and metabolic stability.

Chemical Identity & Structural Specifications
The potency of Yap-tead-IN-1 stems from its deviation from the native YAP sequence (residues

81–100). Through Structure-Activity Relationship (SAR) optimization, the native cation-

interaction was replaced with a disulfide bridge, and hydrophobic residues were optimized for
deeper pocket penetration.
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1.1. Physicochemical Properties
Property Value Notes

Common Name Yap-tead-IN-1 / Peptide 17
Originally described by Zhang

et al. (2014)

Molecular Weight 2019.86 Da Monoisotopic mass

Chemical Formula

C

H

ClN

O

S

Contains one Chlorine atom

(from 3-Cl-Phe)

Sequence Length 17 Residues Macrocyclic via disulfide bond

Solubility Soluble in Water/DMSO Store lyophilized at -20°C

1.2. Amino Acid Sequence
The peptide is N-terminally acetylated and C-terminally amidated to prevent exopeptidase

degradation and eliminate terminal charge artifacts.

Linear Sequence Representation: Ac-Val-Pro-Phe(3-Cl)-Hcy-Leu-Arg-Lys-Nle-Pro-Ala-Ser-Phe-

Cys-Lys-Pro-Pro-Glu-NH2[3][4]

Key Modifications:

Phe(3-Cl) [Pos 3]: 3-Chlorophenylalanine replaces the native Methionine (Met86). The

chloro-substitution fills a hydrophobic pocket on TEAD1 more efficiently than the native

sulfur.

Hcy [Pos 4] & Cys [Pos 13]: Homocysteine and Cysteine form a disulfide bridge. This

covalent constraint locks the peptide into the bioactive

-loop conformation, reducing the entropic cost of binding.[5]
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Nle [Pos 8]: Norleucine replaces the native Leucine (Leu91), enhancing hydrophobic

packing.

1.3. Structural Visualization (DOT Diagram)
The following diagram illustrates the cyclic topology of Yap-tead-IN-1, highlighting the non-

natural residues and the disulfide bridge.
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Figure 1: Topology of Yap-tead-IN-1 showing the Hcy4-Cys13 disulfide bridge and key non-

natural residues.

Mechanism of Action
2.1. Interface 3 Targeting
The YAP-TEAD interaction is mediated by three distinct interfaces. Yap-tead-IN-1 specifically

targets Interface 3, which involves the binding of the YAP

-loop (residues 85–99) into a hydrophobic pocket on the TEAD surface.

Native Interaction: In the wild-type complex, YAP residues Met86, Leu91, and Phe95 insert

into the TEAD pocket. The loop structure is stabilized by a cation-
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interaction between YAP-Arg87 and YAP-Phe96.[6]

Inhibitor Mechanism: Yap-tead-IN-1 mimics this loop but with higher affinity.

Phe(3-Cl) Effect: The chlorine atom at the meta-position of Phenylalanine (Residue 3)

probes a sub-pocket in TEAD that native Methionine cannot reach, significantly increasing

van der Waals contacts.

Disulfide Constraint: The native cation-

interaction (Arg87-Phe96) is replaced by the Hcy4-Cys13 disulfide bond. This covalent
lock pre-organizes the peptide into the binding-competent conformation, reducing the
energy penalty required to fold upon binding.

2.2. Binding Kinetics
Quantitative analysis using Surface Plasmon Resonance (SPR) demonstrates the superior

potency of Yap-tead-IN-1 compared to the native YAP fragment.

Analyte Target (Binding Affinity)

IC

(Inhibition)

Yap-tead-IN-1 TEAD1 15 nM 25 nM

Native YAP (50-171) TEAD1 40 nM N/A

Native YAP (81-100) TEAD1 > 1000 nM 49,000 nM

Data Source: Zhang et al., ACS Med.[7] Chem. Lett. 2014 [1]

Experimental Protocols
To validate the integrity and activity of Yap-tead-IN-1, the following protocols are

recommended. These serve as self-validating systems to ensure the peptide is correctly

synthesized and active.

3.1. Synthesis & Purification (Quality Control)
Method: Solid-Phase Peptide Synthesis (SPPS) using Fmoc chemistry.
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Cyclization: The disulfide bridge between Homocysteine (Hcy) and Cysteine (Cys) is formed

via oxidation.

Protocol: Dissolve crude linear peptide in ammonium bicarbonate buffer (pH 8.0) at high

dilution (0.5 mg/mL) to favor intramolecular cyclization over intermolecular dimerization.

Stir under air or use a mild oxidant (e.g., DMSO) for 24-48 hours.

Validation:

HPLC: Single peak >95% purity.

Mass Spec: Confirm mass of 2019.86 Da. Note: The presence of Chlorine will result in a

distinct isotopic pattern (M and M+2 peaks) which serves as a diagnostic marker for the

correct incorporation of Phe(3-Cl).

3.2. GST Pull-Down Competition Assay
This assay confirms the peptide's ability to disrupt the native YAP-TEAD complex in a biological

context.[8][7]

Materials:

Recombinant GST-TEAD1 (residues 209–426).

Cell lysate containing endogenous YAP (e.g., HEK293 or HepG2).

Yap-tead-IN-1 (Peptide 17).[1][3][4][9][8]

Glutathione Sepharose beads.

Workflow:

Immobilization: Incubate GST-TEAD1 (30 µg) with Glutathione beads for 2 hours at 4°C.

Wash 3x with Lysis Buffer (50 mM Tris, 150 mM NaCl, 1% Triton X-100).

Competition: Prepare reaction mixtures containing:

Immobilized GST-TEAD1 beads.
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Cell lysate (source of full-length YAP).

Yap-tead-IN-1 at varying concentrations (0, 10, 100, 1000 nM).

Incubation: Rotate mixtures overnight at 4°C.

Elution & Detection: Wash beads 5x with Lysis Buffer. Boil beads in SDS-loading buffer.

Perform Western Blot probing for YAP.

Result Interpretation: A decrease in YAP band intensity with increasing peptide concentration

indicates successful inhibition. The IC50 should be in the low nanomolar range.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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